Cas no 1702576-23-5 (5-bromo-3-isobutyl-1H-indole)

• Product Name: 5-bromo-3-isobutyl-1H-indole
• CAS No: 1702576-23-5
• MF: C₁₂H₁₄BrN
• MW: 252.150262355804
• CID: 5290765
• PubChem ID: 23404439
• Update Time: 2026-03-10

5-bromo-3-isobutyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 5-bromo-3-(2-methylpropyl)-
• 5-bromo-3-isobutyl-1H-indole

• Inchi： 1S/C12H14BrN/c1-8(2)5-9-7-14-12-4-3-10(13)6-11(9)12/h3-4,6-8,14H,5H2,1-2H3
• InChI Key： NLSUBWYRCDBYKK-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C=C2)C(CC(C)C)=C1

Computed Properties

• Exact Mass: 251.03096g/mol
• Monoisotopic Mass: 251.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 15.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 5-bromo-3-isobutyl-1H-indole

Introduction to 5-bromo-3-isobutyl-1H-indole (CAS No. 1702576-23-5)

5-bromo-3-isobutyl-1H-indole, identified by its Chemical Abstracts Service (CAS) number 1702576-23-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the indole family, a class of molecules known for their diverse biological activities and pharmaceutical applications. The structural features of 5-bromo-3-isobutyl-1H-indole, particularly the presence of a bromine substituent at the 5-position and an isobutyl group at the 3-position, contribute to its unique chemical properties and potential biological functions.

The indole core is a versatile scaffold that is widely recognized for its role in various biological processes. It is a key structural component in numerous natural products and has been extensively studied for its pharmacological effects. The bromine atom in 5-bromo-3-isobutyl-1H-indole introduces electrophilic characteristics, making it a valuable intermediate in synthetic chemistry. Additionally, the isobutyl group adds steric bulk, which can influence the compound's interactions with biological targets. These structural attributes make 5-bromo-3-isobutyl-1H-indole a promising candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the areas of cancer therapy, inflammation, and neurodegenerative diseases. The brominated indoles, such as 5-bromo-3-isobutyl-1H-indole, have been investigated for their ability to modulate signaling pathways involved in these conditions. For instance, studies have suggested that brominated indoles can inhibit the activity of certain enzymes and receptors, thereby exerting therapeutic effects.

One of the most compelling aspects of 5-bromo-3-isobutyl-1H-indole is its potential as a scaffold for developing novel small-molecule drugs. The indole ring provides a rich platform for chemical modification, allowing researchers to tailor the compound's properties to target specific biological processes. The bromine atom serves as a handle for further functionalization, enabling the synthesis of more complex derivatives with enhanced biological activity. This flexibility makes 5-bromo-3-isobutyl-1H-indole an attractive molecule for medicinal chemists seeking to discover new treatments.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of bioactive compounds like 5-bromo-3-isobutyl-1H-indole. These technologies allow researchers to rapidly evaluate the potential of various indole derivatives without extensive wet chemistry experiments. By leveraging these tools, scientists have been able to identify novel lead compounds that exhibit promising pharmacological profiles. This approach has significantly reduced the time and cost associated with drug discovery, making it more feasible to develop new therapies.

The synthesis of 5-bromo-3-isobutyl-1H-indole involves multi-step organic reactions that highlight the compound's complexity and synthetic utility. The introduction of the bromine atom typically requires halogenation techniques, while the attachment of the isobutyl group often involves alkylation reactions. These synthetic strategies are well-established in organic chemistry but continue to be refined to improve yield and selectivity. The development of efficient synthetic routes is crucial for producing sufficient quantities of 5-bromo-3-isobutyl-1H-indole for preclinical and clinical studies.

In addition to its pharmaceutical applications, 5-bromo-3-isobutyl-1H-indole has shown potential in other areas of research. For example, it has been explored as a ligand in coordination chemistry, where it can form complexes with metal ions. These metal complexes may have applications in catalysis or as imaging agents in medical diagnostics. The versatility of 5-bromo-3-isobutyl-1H-indole underscores its importance as a building block in synthetic chemistry.

The future prospects for 5-bromo-3-isobutyl-1H-indole are promising, with ongoing research aimed at uncovering new biological activities and optimizing its pharmacological properties. As our understanding of disease mechanisms continues to evolve, so too will our approach to drug discovery. Compounds like 5-bromo-3-isobutyl-1H-indole are likely to play a significant role in this process, offering new hope for patients suffering from various diseases.

In conclusion,5-bromo-3-isobutyl-1H-indole (CAS No. 1702576-23-5) is a structurally interesting compound with diverse potential applications in pharmaceuticals and beyond. Its unique combination of functional groups makes it a valuable tool for medicinal chemists and researchers alike. As scientific knowledge advances and new technologies emerge,5-bromo-3-isobutyl-1H-indole will undoubtedly continue to be a subject of intense investigation, contributing to the development of novel therapeutics that improve human health.